Cas no 958244-59-2 (2-bromo-1-(2-iodophenoxy)benzene)

2-bromo-1-(2-iodophenoxy)benzene structure

958244-59-2 structure

Product Name:2-bromo-1-(2-iodophenoxy)benzene

CAS No:958244-59-2

MF:C₁₂H₈BrIO

MW:374.999794960022

CID:3038451

Update Time:2023-09-11

2-bromo-1-(2-iodophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 2-bromo-1-(2-iodophenoxy)benzene
- 2-bromo-2'-iododiphenyl ether
- 1-Bromo-2-(2-iodophenoxy)benzene (ACI)
- Inchi： 1S/C12H8BrIO/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14/h1-8H
- InChI Key： SDRJFZRBYMCVCE-UHFFFAOYSA-N
- SMILES： BrC1C(OC2C(I)=CC=CC=2)=CC=CC=1

Computed Properties

Exact Mass: 373.88000

Experimental Properties

PSA: 9.23000
LogP: 4.84600

2-bromo-1-(2-iodophenoxy)benzene Production Method

Production Method 1

70787-31-4

958244-59-2

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid , Sodium nitrite , Potassium iodide Solvents: Acetonitrile , Water ; 30 min, rt

Reference

: An efficient domino Sonogashira/double carbopalladation/C-H-activation reaction leading to fluorescent polycyclic aromatic hydrocarbons

Tietze, Lutz F.; Eichhorst, Christoph, Heterocycles, 2015, 90(2), 919-927

Production Method 2

958244-59-2

Reaction Conditions

1.1 5 min, rt → 200 °C

Reference

: One-Pot Synthesis of Heteroatom-Bridged Cyclic Diaryliodonium Salts

Damrath, Mattis; Caspers, Lucien D.; Duvinage, Daniel ; Nachtsheim, Boris J., Organic Letters, 2022, 24(13), 2562-2566

Production Method 3

37181-39-8

2244142-19-4

958244-59-2

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Acetonitrile ; 12 h, 25 °C

Reference

: Intramolecular Aryl Migration of Diaryliodonium Salts: Access to ortho-Iodo Diaryl Ethers

Chen, Huangguan; Han, Jianwei ; Wang, Limin, Angewandte Chemie, 2018, 57(38), 12313-12317

Production Method 4

70787-31-4

958244-59-2

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid , Sodium nitrite Catalysts: Potassium iodide Solvents: Acetonitrile , Water ; 0 °C; 16 h, rt

Reference

: Silicon-containing compound host compounds and hole transport materials for thermally activated delayed fluorescent dopants and organic electroluminescence devices comprising the same

, United States, , ,

Production Method 5

1493-27-2

958244-59-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ; overnight, 95 °C; 95 °C → rt
1.2 Reagents: Iron , Ammonium chloride Solvents: Ethanol , Water ; 3 h, reflux; reflux → rt
1.3 Reagents: Sodium chloride Solvents: Water ; rt
1.4 Reagents: p-Toluenesulfonic acid , Sodium nitrite , Potassium iodide Solvents: Acetonitrile , Water ; overnight, rt
1.5 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Palladium-Catalyzed Synthesis of Six-Membered Benzofuzed Phosphacycles via Carbon-Phosphorus Bond Cleavage

Baba, Katsuaki; Tobisu, Mamoru; Chatani, Naoto, Organic Letters, 2015, 17(1), 70-73

Production Method 6

70787-31-4

958244-59-2

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 0 - 5 °C
1.2 Reagents: Potassium iodide

Reference

: Ambiphilic compounds: synthesis and structure of a phosphane-borane with a flexible diphenyl ether tether

Bebbington, Magnus W. P.; Bouhadir, Ghenwa; Bourissou, Didier, European Journal of Organic Chemistry, 2007, (27), 4483-4486

Production Method 7

533-58-4

244205-40-1

958244-59-2

Reaction Conditions

1.1 Reagents: Triethylamine , Cupric acetate Solvents: Dichloromethane ; 48 h, rt

Reference

: Rh2(II)-catalyzed enantioselective intramolecular Buchner reaction and aromatic substitution of donor-donor carbenes

Zhu, Dong; Cao, Tongxiang; Chen, Kai; Zhu, Shifa, Chemical Science, 2022, 13(7), 1992-2000

Production Method 8

1493-27-2

958244-59-2

Reaction Conditions

1.1 Reagents: Sodium nitrite Catalysts: p-Toluenesulfonic acid Solvents: Dimethyl sulfoxide , Water ; 1 h, 5 °C
1.2 Reagents: Potassium iodide Solvents: Water

Reference

: Preparation of spiro[5H-dibenzo[a,d]cycloheptene-5,9'-[9H]xanthene] derivatives and related compounds useful for organic electronic devices

, China, , ,